Cas no 138229-19-3 (Benzoic acid, 3-(difluoromethyl)-2-nitro-, methyl ester)
138229-19-3 structure
Product Name:Benzoic acid, 3-(difluoromethyl)-2-nitro-, methyl ester
CAS No:138229-19-3
MF:C9H7F2NO4
MW:231.152989625931
CID:3719461
PubChem ID:54178547
Update Time:2025-04-22
Benzoic acid, 3-(difluoromethyl)-2-nitro-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-(difluoromethyl)-2-nitro-, methyl ester
- Methyl 3-(difluoromethyl)-2-nitrobenzoate
- 138229-19-3
- SCHEMBL3780457
- PADYPGYPQQKHJK-UHFFFAOYSA-N
-
- Inchi: 1S/C9H7F2NO4/c1-16-9(13)6-4-2-3-5(8(10)11)7(6)12(14)15/h2-4,8H,1H3
- InChI Key: PADYPGYPQQKHJK-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=CC(C(F)F)=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 231.03431403Da
- Monoisotopic Mass: 231.03431403Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 72.1Ų
Benzoic acid, 3-(difluoromethyl)-2-nitro-, methyl ester Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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